Cas no 1856492-42-6 (1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol)

• Product Name: 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol
• CAS No: 1856492-42-6
• MF: C₁₀H₂₀FNO
• MW: 189.270306587219
• CID: 5698142
• PubChem ID: 127015295
• Update Time: 2025-06-12

1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol
• 1856492-42-6
• EN300-1648882
• 1-Pyrrolidineethanol, α-(fluoromethyl)-2,2,4-trimethyl-

• Inchi： 1S/C10H20FNO/c1-8-4-10(2,3)12(6-8)7-9(13)5-11/h8-9,13H,4-7H2,1-3H3
• InChI Key： ZAXOZHITJXZQRR-UHFFFAOYSA-N
• SMILES： FCC(CN1CC(C)CC1(C)C)O

Computed Properties

• Exact Mass: 189.15289242g/mol
• Monoisotopic Mass: 189.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 255.0±25.0 °C(Predicted)
• pka: 13.49±0.20(Predicted)

Additional information on 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol

Introduction to 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol (CAS No. 1856492-42-6)

1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1856492-42-6, represents a promising candidate for further exploration due to its structural complexity and potential biological activity. The presence of a fluorine atom and a substituted pyrrolidine ring in its molecular framework suggests a high degree of specificity, which is often a key factor in the development of novel therapeutic agents.

The compound’s structure consists of a propanol backbone modified with a fluoro-substituted group at the first carbon position and an allylamine-like moiety attached to the third carbon. The nitrogen-containing 2,2,4-trimethylpyrrolidin-1-yl group introduces steric and electronic features that can influence both the reactivity and the pharmacokinetic properties of the molecule. Such structural motifs are frequently explored in drug discovery programs due to their ability to modulate binding interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity. The incorporation of a fluorine atom at the C1 position of the propanol chain in 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol may contribute to these desirable properties. Fluorine’s ability to participate in hydrogen bonding and its influence on electron density distribution make it a valuable tool in medicinal chemistry for optimizing drug-like characteristics.

The pyrrolidine scaffold, particularly when substituted as in this compound, is another common feature in pharmacologically active molecules. Pyrrolidine derivatives are known for their role in various biological processes and have been incorporated into drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in 1-(Fluoro)-3-(trimethylpyrrolidinyl)propan-2-ol may confer unique interactions with biological receptors or enzymes, making it a candidate for further investigation.

Current research trends indicate that multifunctional compounds—those capable of interacting with multiple targets or pathways—hold great promise for addressing complex diseases. The structural features of 1-(Fluoro)-3-(trimethylpyrrolidinyl)propan-2-ol suggest that it could exhibit such properties. For instance, the combination of the fluorine atom and the pyrrolidine nitrogen might enable dual interactions with protein targets or influence metabolic pathways differently from simpler molecules.

The synthesis of this compound presents an intriguing challenge due to its stereochemical complexity. The presence of both chiral centers and functional groups requires careful consideration during chemical preparation to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient construction of complex molecules like this one, but optimizing reaction conditions remains crucial for industrial-scale production.

From a computational chemistry perspective, virtual screening and molecular dynamics simulations have become indispensable tools for evaluating the potential activity of such compounds. These methods allow researchers to predict binding affinities, assess metabolic stability, and explore possible mechanisms of action before investing resources in experimental validation. The unique structure of 1-(Fluoro)-3-(trimethylpyrrolidinyl)propan-2-ol makes it an attractive candidate for such studies.

In clinical research settings, compounds like this are often evaluated for their efficacy and safety profiles through preclinical studies involving cell-based assays and animal models. The fluorine substituent may play a role in modulating pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), which are critical determinants of drug success. Additionally, the pyrrolidine moiety’s interaction with biological systems could provide insights into potential therapeutic applications.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities with novel mechanisms of action. Compounds like 1-(Fluoro)-3-(trimethylpyrrolidinyl)propan-2-ol exemplify the innovative approaches being taken to address unmet medical needs. As research progresses, collaborations between academic institutions and industry partners will be essential for translating laboratory findings into viable therapeutic options.

Future directions in studying this compound may include exploring its role as an intermediate in larger synthetic schemes or investigating its potential as a lead compound for drug development. The versatility of its structural framework allows for modifications that could enhance its pharmacological properties or expand its scope of application. Such adaptability is highly valued in modern drug discovery efforts.

In conclusion,1-(Fluoro)-3-(trimethylpyrrolidinyl)propan-2-ol (CAS No. 1856492-42-6) represents a fascinating subject for scientific inquiry due to its structural complexity and potential biological relevance. Its unique combination of functional groups positions it as a candidate for further exploration across multiple disciplines within pharmaceutical chemistry and medicinal biology. As research continues to uncover new applications for fluorinated pyrrolidine derivatives,this compound may contribute significantly to advancing our understanding of disease mechanisms and developing innovative treatments.